Cas no 51767-42-1 (Benzenesulfonamide, N-(4-hydroxy-2-methylphenyl)-)
51767-42-1 structure
Product Name:Benzenesulfonamide, N-(4-hydroxy-2-methylphenyl)-
CAS No:51767-42-1
MF:C13H13NO3S
MW:263.312222242355
CID:361455
PubChem ID:849110
Update Time:2025-04-19
Benzenesulfonamide, N-(4-hydroxy-2-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, N-(4-hydroxy-2-methylphenyl)-
- N-(4-hydroxy-2-methylphenyl)benzenesulfonamide
- 51767-42-1
- Oprea1_329226
- DTXSID50357273
- AKOS002262143
-
- Inchi: 1S/C13H13NO3S/c1-10-9-11(15)7-8-13(10)14-18(16,17)12-5-3-2-4-6-12/h2-9,14-15H,1H3
- InChI Key: MFXQIOMFXXIRQI-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(NC1C=CC(=CC=1C)O)(=O)=O
Computed Properties
- Exact Mass: 263.06169
- Monoisotopic Mass: 263.06161445g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 74.8Ų
Experimental Properties
- PSA: 66.4
Benzenesulfonamide, N-(4-hydroxy-2-methylphenyl)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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